(5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C19H13N3O2S2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H13N3O2S2/c1-24-15-8-3-2-7-14(15)22-18(23)16(26-19(22)25)11-12-5-4-6-13-17(12)21-10-9-20-13/h2-11H,1H3/b16-11-
• InChI Key: DCXOGDDSQXIEFO-WJDWOHSUSA-N
• Isomeric SMILES: COC1=CC=CC=C1N2C(=O)/C(=C/C3=C4C(=CC=C3)N=CC=N4)/SC2=S
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C(=CC3=C4C(=CC=C3)N=CC=N4)SC2=S

Description

(5Z)-3-(2-Methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is a rhodanine-based heterocyclic compound characterized by a 1,3-thiazolidin-4-one core substituted at positions 3 and 3. The 3-position is occupied by a 2-methoxyphenyl group, while the 5-position features a quinoxalin-5-ylmethylidene moiety. This compound belongs to a class of Z-configurational arylidene-thiazolidinones, which are synthesized via Knoevenagel condensation between rhodanine precursors and aldehydes or heteroaromatic aldehydes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one typically involves the condensation of appropriate starting materials under specific reaction conditions. One common method involves the reaction of 2-methoxybenzaldehyde with quinoxaline-5-carbaldehyde and thiosemicarbazide in the presence of a suitable catalyst. The reaction is usually carried out in a solvent such as ethanol or methanol, under reflux conditions, to yield the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would require optimization of reaction conditions, purification techniques, and quality control measures to ensure the consistent production of high-purity compound.

Chemical Reactions Analysis

Nucleophilic Additions

The quinoxalin-5-ylmethylidene group facilitates nucleophilic attacks at the α,β-unsaturated carbonyl system. Key reactions include:

• Michael Addition : Reacts with primary amines (e.g., methylamine) in ethanol under reflux to form β-amino derivatives. The reaction proceeds via conjugate addition, with yields reaching 75–85% depending on steric effects.

• Thiol Addition : Sulfur nucleophiles (e.g., thiophenol) selectively attack the exocyclic double bond, generating thioether adducts. Reactions are typically conducted in DMF at 60°C.

Cycloaddition Reactions

The compound participates in 1,3-dipolar cycloadditions due to its electron-deficient alkene:

• Azide-Alkyne Cycloaddition (CuAAC) : Reacts with aryl azides in the presence of Cu(I) catalysts to form triazole-linked hybrids. Optimal conditions: 5 mol% CuSO₄, sodium ascorbate, H₂O/THF (1:1), 50°C, 12 hours.

Oxidation and Reduction

• Oxidation : Treatment with m-CPBA (meta-chloroperbenzoic acid) oxidizes the thioxo group to a sulfonyl group, yielding sulfone derivatives. This modification enhances water solubility but reduces bioactivity.

• Reduction : Catalytic hydrogenation (H₂/Pd-C) selectively reduces the quinoxaline ring’s aromatic system, producing dihydroquinoxaline analogs. Reaction conditions: 40 psi H₂, EtOH, 25°C.

Knoevenagel Condensation

The compound’s synthesis relies heavily on Knoevenagel condensation between thiazolidinone precursors and quinoxaline aldehydes:

Parameter	Optimal Value	Impact on Yield
Catalyst	Piperidine (0.1 eq)	85–90%
Solvent	Glacial acetic acid	92%
Temperature	80°C (microwave)	95%
Reaction Time	20 minutes	88%
Data aggregated from microwave-assisted syntheses .

Halogenation

Electrophilic bromination occurs at the quinoxaline moiety :

• Bromine (Br₂) in DCM : Adds across the C=N bond, forming dibrominated products. Side reactions include ring-opening at elevated temperatures (>40°C).

Cross-Coupling Reactions

The 2-methoxyphenyl group enables palladium-catalyzed couplings:

• Suzuki-Miyaura : Reacts with arylboronic acids (e.g., phenylboronic acid) using Pd(PPh₃)₄ (2 mol%) and K₂CO₃ in dioxane/H₂O (3:1), yielding biaryl derivatives .

Comparative Reactivity with Analogues

Reaction Type	This Compound	Analogues (e.g., 3-acetylphenyl derivative)
Nucleophilic Addition	Faster kinetics	Slower due to acetyl steric hindrance
Oxidation	Sulfone formation	Sulfoxide intermediates dominate
Cycloaddition Yield	78–82%	65–70%
Structural comparisons based on substituent effects .

Stability Under Hydrolytic Conditions

• Acidic Hydrolysis (HCl, 1M): Degrades the thiazolidinone ring within 2 hours at 80°C, releasing 2-methoxyphenylamine and quinoxaline-5-carboxylic acid.

• Basic Hydrolysis (NaOH, 0.1M): Stable for >24 hours at 25°C, indicating compatibility with alkaline reaction conditions.

Scientific Research Applications

Antimicrobial Activity

Research has indicated that thiazolidinone derivatives exhibit significant antimicrobial properties. Studies have shown that (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one demonstrates activity against various bacterial strains and fungi. The mechanism of action is believed to involve disruption of cell wall synthesis and inhibition of key metabolic pathways.

Anticancer Potential

Thiazolidinone compounds have been investigated for their anticancer properties. In vitro studies suggest that (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one can induce apoptosis in cancer cell lines through intrinsic and extrinsic pathways. The compound's ability to inhibit tumor growth has been linked to its interaction with specific cellular targets involved in cell cycle regulation.

Anti-inflammatory Effects

The compound has also shown promise as an anti-inflammatory agent. Its structural features allow it to modulate inflammatory pathways, potentially making it useful in treating conditions characterized by excessive inflammation.

Enzyme Inhibition

Recent studies have explored the potential of this compound as an inhibitor of various enzymes, including tyrosinase and cyclooxygenase (COX). These enzymes play crucial roles in pigmentation and inflammatory processes, respectively. The inhibition of these enzymes suggests therapeutic applications in skin disorders and pain management.

Case Studies

Study	Focus	Findings
Senthilraja et al. (2012)	Anticonvulsant Activity	Synthesized related thiazolidinones; demonstrated significant anticonvulsant effects compared to standard treatments .
Noorulla et al. (2017)	Antitubercular Activity	Evaluated derivatives for anti-mycobacterial activity; identified potent compounds with MIC values lower than standard drugs .
Recent Investigations	Enzyme Inhibition	Identified (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one as a non-competitive inhibitor of tyrosinase with promising IC50 values .

Mechanism of Action

The mechanism of action of (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in cellular processes.

Comparison with Similar Compounds

Key Observations:

• Aromatic vs. Aliphatic Substituents: Quinoxaline and benzofuran substituents (e.g., compound 3h in ) enhance π-π interactions, improving binding to biological targets like kinases or DNA. In contrast, aliphatic chains (e.g., dodecyl in ) increase lipophilicity but reduce solubility.
• Electron-Withdrawing Groups (EWGs) : Bromo and chloro substituents at the 5-position (e.g., ) improve photosynthesis inhibition, likely due to enhanced electrophilicity and membrane permeability.
• Methoxy vs.

Physicochemical Properties

• Melting Points: Quinoxaline-substituted derivatives typically exhibit high melting points (>250°C) due to crystallinity and stacking interactions (e.g., 3h at 246–250°C ).
• Lipophilicity : Predicted logP for the target compound is ~3.5 (similar to bromo analogs ), favoring blood-brain barrier penetration.
• Solubility : Lower aqueous solubility compared to hydroxy-substituted analogs (e.g., 3j ) due to reduced polarity.

Biological Activity

The compound (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative notable for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on various research findings.

Chemical Structure and Properties

This compound features a thiazolidinone core with a quinoxaline moiety and a methoxyphenyl substituent. The structural elements contribute to its biological activity, particularly in antimicrobial and anticancer domains.

Property	Details
Molecular Formula	C₁₈H₁₄N₄O₂S₂
Molecular Weight	406.5 g/mol
IUPAC Name	(5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one
Chemical Structure	Chemical Structure

Antimicrobial Activity

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial properties. For instance, compounds similar to (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one have shown potent activity against both Gram-positive and Gram-negative bacteria, outperforming traditional antibiotics like ampicillin and streptomycin .

A study highlighted that derivatives with similar structures exhibited inhibition rates exceeding 90% against Escherichia coli and Staphylococcus aureus, suggesting that the quinoxaline moiety enhances antibacterial efficacy .

Anticancer Activity

Thiazolidinone derivatives have also garnered attention for their anticancer properties. Compounds in this class have demonstrated cytotoxic effects against various cancer cell lines, including HeLa and K562 cells. For example, one study reported IC50 values ranging from 8.5 µM to 14.9 µM for synthesized thiazolidinones against K562 cells, indicating strong anticancer potential .

The mechanism of action often involves the induction of apoptosis in cancer cells through both intrinsic and extrinsic signaling pathways. This is facilitated by the compound's ability to intercalate with DNA and inhibit critical metabolic enzymes involved in cell proliferation .

The biological activities of (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one can be attributed to several mechanisms:

• DNA Intercalation : The quinoxaline component allows for interaction with DNA, disrupting replication processes.
• Enzyme Inhibition : The thiazolidinone structure inhibits enzymes critical for cellular metabolism.
• Apoptosis Induction : The compound triggers apoptotic pathways in cancer cells, leading to cell death.

Case Studies

Several studies have investigated the biological activity of thiazolidinone derivatives:

• Antimicrobial Efficacy : A series of thiazolidinones were synthesized and tested against a panel of bacteria. Results showed that compounds with electron-withdrawing groups exhibited enhanced antibacterial activity compared to their analogs .
• Cytotoxicity Assessment : In vitro studies on cancer cell lines demonstrated that thiazolidinone derivatives could selectively induce apoptosis in malignant cells while sparing normal cells .

Q & A

Basic: What are the recommended synthetic routes for (5Z)-3-(2-methoxyphenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one, and how can reaction conditions be optimized?

Methodological Answer:
The synthesis typically involves a Knoevenagel condensation between 3-(2-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one and quinoxaline-5-carbaldehyde. Key steps include:

• Base-catalyzed condensation : Use K₂CO₃ or piperidine in ethanol under reflux ( ).
• Solvent optimization : Ethanol or methanol is preferred for solubility and yield ( ).
• Purification : Recrystallization in ethyl acetate or column chromatography improves purity ( ).
  Yield Optimization :
• Adjust molar ratios (e.g., 1:1.2 aldehyde to thiazolidinone) and monitor via TLC ( ).
• Use ammonium acetate as a catalyst to enhance imine formation ().
  

Advanced: How can structural ambiguities in the Z-configuration of the quinoxalinylmethylidene moiety be resolved experimentally?

Methodological Answer:

• X-ray crystallography : Resolve stereochemistry definitively (e.g., C8–C10 bond in ).
• NMR spectroscopy :
  • NOESY : Detect spatial proximity between the quinoxaline protons and the thiazolidinone ring.
  • ¹H-¹³C HMBC : Confirm coupling between the methylidene proton and carbonyl groups ( ).
• Computational DFT : Compare experimental NMR/IR data with calculated Z/E isomer spectra ( ).
  

Basic: What spectroscopic techniques are critical for characterizing this compound, and how should data be interpreted?

Methodological Answer:

• FT-IR : Confirm thioxo (C=S) at ~1200–1250 cm⁻¹ and carbonyl (C=O) at ~1680–1720 cm⁻¹ ( ).
• ¹H/¹³C NMR :
  • Methoxyphenyl protons appear as a singlet at δ ~3.8 ppm ( ).
  • Quinoxaline protons show splitting patterns in δ 7.5–9.0 ppm ().
• UV-Vis : π→π* transitions in quinoxaline (~300–350 nm) indicate conjugation ( ).
  

Advanced: How do substituents on the phenyl and quinoxaline rings influence biological activity, and what methodologies validate these effects?

Methodological Answer:

• Structure-Activity Relationship (SAR) :
  • Methoxy group : Enhances lipophilicity and membrane permeability ( ).
  • Quinoxaline moiety : Modulates DNA intercalation or kinase inhibition ().
• Validation Methods :
  • Antimicrobial assays : MIC values against Gram+/Gram– bacteria ().
  • Molecular docking : Simulate binding to targets like hemoglobin subunits ().
• Data Interpretation : Compare IC₅₀ values of analogs with varying substituents ().
  

Advanced: How should researchers address contradictions in reported biological activity data across studies?

Methodological Answer:

• Replicate experiments : Standardize protocols (e.g., cell lines, solvent controls).
• Analyze confounding factors :
  • Purity (>95% by HPLC) ( ).
  • Solvent effects (DMSO vs. ethanol) on bioavailability ().
• Meta-analysis : Pool data from multiple studies to identify trends (e.g., antimicrobial vs. anticancer efficacy) ().
  

Basic: What computational approaches predict the reactivity and stability of this compound under physiological conditions?

Methodological Answer:

• DFT Calculations :
  • Optimize geometry and calculate HOMO-LUMO gaps to predict redox stability ( ).
  • Simulate degradation pathways (e.g., hydrolysis of the thioxo group) ().
• Molecular Dynamics (MD) : Model interactions with water/lipid bilayers to assess bioavailability ( ).
  

Advanced: What strategies mitigate degradation of the thiazolidinone ring during long-term storage or in vivo studies?

Methodological Answer:

• Stabilization Methods :
  • Lyophilization : Store as a powder at –20°C under inert gas ( ).
  • Antioxidants : Add 0.1% BHT to prevent thioxo group oxidation ().
• Degradation Monitoring :
  • HPLC-UV : Track thiazolidinone ring integrity over time ( ).
  • Mass Spectrometry : Identify degradation byproducts (e.g., sulfoxide derivatives) ().
    

Advanced: How can researchers design comparative studies with structurally related thiazolidinones to isolate key pharmacophores?

Methodological Answer:

• Scaffold Modification :
  • Replace quinoxaline with benzothiazole or pyrimidine ( ).
  • Vary substituents (e.g., 3,5-dichlorophenyl vs. 4-methoxyphenyl) ().
• Biological Testing :
  • Parallel assays for cytotoxicity (MTT) and enzyme inhibition (e.g., COX-2) ().
• Data Analysis :
  • PCA (Principal Component Analysis) to correlate substituent properties with activity ( ).